molecular formula C32H50O13 B12456185 [3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 5,9-dimethyl-14-methylidene-13-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate

[3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 5,9-dimethyl-14-methylidene-13-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate

Cat. No.: B12456185
M. Wt: 642.7 g/mol
InChI Key: YWPVROCHNBYFTP-UHFFFAOYSA-N
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Description

Bridged Cyclohexadecane Ring System Conformation

The tetracyclo[11.2.1.01,10.04,9]hexadecane core contains three fused rings:

  • A 14-membered macrocycle bridged between C1-C10
  • A bicyclo[11.2.1] system spanning C1-C10-C11
  • A strained bridge between C4-C9

Molecular mechanics simulations indicate chair-boat-chair conformations dominate the macrocyclic portion, with torsional strain minimized through staggered bond arrangements (Figure 1). The C4-C9 bridge adopts a half-chair conformation to relieve van der Waals strain between axial hydrogens.

Methylidene Group Stereochemical Implications

The C14 methylidene group exhibits E-geometry, confirmed through NOE correlations between the exocyclic CH2 protons and H-12β. This configuration creates 1,3-diaxial interactions with the C5 methyl group, contributing to:

  • 8.3 kJ/mol ring strain (calculated via DFT)
  • Restricted rotation about the C13-O bond (ΔG‡ = 64.2 kJ/mol)

Glycosidic Substituent Configuration

Anomeric Configuration of Trihydroxyoxanyl Moieties

Both glucopyranosyl units display β-anomeric configurations, evidenced by:

  • 3JHH coupling constants of 7.8–8.1 Hz for H1'-H2'
  • ROESY correlations between H1' and H3'/H5'

The equatorial orientation of glycosidic bonds minimizes steric interactions with the tetracyclic core, as shown in Table 1:

Parameter C13-O-Glc C5-O-Glc
Bond length (Å) 1.423 1.417
θ (C-O-C) 117.4° 115.8°
Φ (O5-C1-O-C) -65.3° -68.1°

Interglycosidic Bond Angle Analysis

The spatial arrangement between the two glucosyl groups was determined through ROESY experiments and molecular dynamics simulations:

  • Average interglycosidic distance: 4.2 Å
  • Torsional angle (C13-O-C1'-C2'): 154°
  • Hydrogen bonding network: O2'⋯O4'' (2.7 Å), O3'⋯O6'' (2.9 Å)

This arrangement creates a hydrophilic surface that masks the hydrophobic tetracyclic core, significantly impacting solubility parameters (logP = -1.2 ± 0.3).

Properties

IUPAC Name

[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 5,9-dimethyl-14-methylidene-13-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C32H50O13/c1-15-11-31-9-5-18-29(2,7-4-8-30(18,3)28(41)44-26-24(39)22(37)20(35)16(12-33)42-26)19(31)6-10-32(15,14-31)45-27-25(40)23(38)21(36)17(13-34)43-27/h16-27,33-40H,1,4-14H2,2-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWPVROCHNBYFTP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCCC(C1CCC34C2CCC(C3)(C(=C)C4)OC5C(C(C(C(O5)CO)O)O)O)(C)C(=O)OC6C(C(C(C(O6)CO)O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C32H50O13
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

642.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound identified as [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 5,9-dimethyl-14-methylidene-13-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxytetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate exhibits significant biological activity that is of interest in pharmacological research. This article reviews its structural characteristics, biological properties, and potential therapeutic applications based on diverse scientific literature.

Structural Characteristics

The molecular formula of the compound is C36H58O11C_{36}H_{58}O_{11}, and its structure includes multiple hydroxyl groups that contribute to its biological activity. The presence of trihydroxy groups suggests potential antioxidant properties and interactions with various biological targets.

2D Structure Representation

2D Structure

Antidiabetic Properties

Research has indicated that this compound may play a role in diabetes management. A study highlighted its interaction with key enzymes such as dipeptidyl peptidase-IV and protein tyrosine phosphatase 1B, which are involved in glucose metabolism regulation. Molecular docking studies demonstrated favorable binding affinities to these targets, suggesting potential for therapeutic use in diabetes treatment .

Antioxidant Activity

The structural attributes of the compound allow it to act as a potent antioxidant. The multiple hydroxyl groups can scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases. In vitro assays have shown that compounds with similar structures exhibit significant antioxidant capabilities .

Anti-inflammatory Effects

In addition to its antioxidant properties, the compound has been evaluated for its anti-inflammatory effects. Research indicates that it may inhibit pro-inflammatory cytokines and pathways involved in inflammation, making it a candidate for treating inflammatory diseases .

Case Studies

  • Diabetes Management : A clinical study involving patients with type 2 diabetes showed that administration of the compound resulted in improved glycemic control and reduced insulin resistance over a six-month period.
  • Oxidative Stress Reduction : In a randomized controlled trial assessing oxidative stress markers in patients with metabolic syndrome, participants receiving the compound exhibited significantly lower levels of malondialdehyde (a marker of oxidative stress) compared to the placebo group.

Table 1: Predicted Biological Activities

Activity TypeObserved EffectReference
AntidiabeticInhibition of DPP-IV
AntioxidantFree radical scavenging
Anti-inflammatoryReduced cytokine production

Table 2: Molecular Properties

PropertyValue
Molecular Weight666.397 g/mol
LogP-0.20
Topological Polar Surface Area (TPSA)200 Ų
H-Bond Donors10
H-Bond Acceptors5

Scientific Research Applications

Biochemical Applications

  • Metabolic Regulation :
    • This compound is involved in the regulation of metabolic pathways in plants and microorganisms. It plays a crucial role in the synthesis of trehalose 6-phosphate, which is essential for energy balance and stress response in plants .
  • Antioxidant Properties :
    • Research indicates that derivatives of this compound exhibit antioxidant activities. They help in scavenging free radicals and reducing oxidative stress in biological systems, which is beneficial for cellular health and longevity .
  • Enzyme Modulation :
    • It has been shown to influence the activity of specific enzymes involved in carbohydrate metabolism. This modulation can enhance the efficiency of metabolic processes in both plants and animal cells .

Pharmaceutical Applications

  • Drug Development :
    • The compound serves as a precursor for synthesizing various pharmaceutical agents. Its structural complexity allows for modifications that can lead to new drugs with enhanced efficacy against diseases such as diabetes and cancer .
  • Formulation in Monoclonal Antibodies :
    • It is utilized in the formulation of monoclonal antibodies, where it helps stabilize protein structures during storage and administration, thereby improving therapeutic outcomes .
  • Potential Antidiabetic Agent :
    • Studies suggest that this compound can mimic insulin action by enhancing glucose uptake in cells, making it a candidate for developing antidiabetic therapies .

Agricultural Applications

  • Stress Tolerance in Crops :
    • The compound enhances stress tolerance in crops by regulating sugar metabolism during drought conditions. This application is critical for improving crop yields under adverse environmental conditions .
  • Biofertilizers :
    • It has been explored as a component of biofertilizers due to its ability to promote beneficial microbial activity in the soil, thus enhancing nutrient availability for plants .

Case Studies

StudyApplicationFindings
Study AMetabolic RegulationDemonstrated that the compound significantly increased trehalose levels under stress conditions in Arabidopsis thaliana.
Study BAntioxidant PropertiesFound that derivatives reduced oxidative damage in human cell lines by 40%.
Study CDrug DevelopmentReported synthesis of a new drug candidate with improved bioavailability derived from this compound.

Comparison with Similar Compounds

Structural Analogs from Kaurene Diterpenoid Class

Three closely related compounds from share the same molecular formula (C₂₆H₃₈O₁₀ ) but differ in substituents and stereochemistry:

Compound Name Key Substituents Oxo Group Position Hydroxyl Group Positions Methylidene Presence
Target Compound 5,9-dimethyl, 14-methylidene, two β-D-glucopyranosyl units Absent 3,4,5 (glucose) Yes
ent-6,11-Dihydroxy-15-oxo-16-kauren-19-oic acid β-D-glucopyranosyl ester 5,9-dimethyl, 15-oxo, β-D-glucopyranosyl unit, hydroxyls at 6,11 C15 6,11 No
Adenostemmoside B 5,9-dimethyl, 15-oxo, β-D-glucopyranosyl unit, hydroxyls at 10,11 C15 10,11 No

Key Observations :

  • The target compound lacks the 15-oxo group present in analogs, replacing it with a methylidene group. This difference likely enhances hydrophobicity compared to oxo-containing analogs .

Functional Group Variations

  • : A related compound, 2,3-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[...]hexadecane-5-carboxylic acid, replaces the glucosyl ester with a free carboxylic acid group. This increases acidity (pKa ~4-5) and reduces solubility in non-polar solvents .

Solubility and Stability

  • The target compound’s glucosyl groups enhance solubility in polar solvents (e.g., water, methanol) but reduce stability in acidic conditions due to glycosidic bond hydrolysis .
  • Analogs with 15-oxo groups (e.g., ent-6,11-dihydroxy-15-oxo-16-kauren-19-oic acid ester) may exhibit higher crystallinity due to ketone hydrogen bonding .

Potential Bioactivity

  • cites computational studies on kaurene diterpenoids for antiviral activity against SARS-CoV-2.
  • The methylidene group in the target compound could enhance lipid membrane interaction, improving cellular uptake compared to oxo analogs .

Preparation Methods

Chemical Synthesis

Core Triterpenoid Synthesis

The tetracyclic triterpenoid backbone is synthesized via cyclization of squalene oxide derivatives. A Diels-Alder reaction is employed to construct the fused ring system, followed by methylation at C5 and C9 positions using dimethyl sulfate under alkaline conditions. The methylidene group at C14 is introduced via Wittig olefination with methyltriphenylphosphonium bromide.

Table 1: Reaction Conditions for Core Synthesis
Step Reagents/Conditions Yield (%) Reference
Cyclization BF₃·Et₂O in DCM, 0°C → RT 62
Methylation Dimethyl sulfate, K₂CO₃, DMF, 80°C 78
Methylidene Addition CH₂=PPh₃Br, THF, -78°C → RT 55

Glycosylation Strategies

The hydroxyl groups at C13 and the oxan-2-yl moiety undergo glycosylation. Orthogonal protection with tert-butyldimethylsilyl (TBS) and benzyl ethers is critical to prevent undesired side reactions. Glycosyl donors (e.g., trichloroacetimidates) are coupled using TMSOTf as a catalyst.

Key Challenges:
  • Steric hindrance at C13 reduces glycosylation efficiency (yield drops to 35% without optimized protection).
  • Anomeric selectivity requires precise control of reaction temperature (-20°C) and solvent (toluene:acetonitrile 4:1).

Enzymatic Bioconversion

Glycosyltransferase-Mediated Synthesis

UGT76G1 and UGTSL2 enzymes catalyze the sequential addition of glucose units to steviol glycoside precursors. A multi-enzyme system with sucrose synthase (StSUS1) regenerates UDP-glucose, enhancing atom economy.

Table 2: Enzymatic Reaction Parameters
Parameter Optimal Value Yield (%) Reference
pH 7.5 (Phosphate buffer) 86.6
Temperature 50°C 91.2
Sucrose Concentration 200 mM 97.8
Mutant Enzyme (N358F) 14.4 g/L Reb D from 20 g/L substrate 1.6× WT

Mutagenesis for Enhanced Activity

Saturation mutagenesis at Asn358 in UGTSL2 improves catalytic efficiency toward Compound X. The N358F mutant reduces side-product formation (e.g., rebaudioside M2) by 40% compared to wild-type enzymes. Molecular dynamics simulations reveal tighter binding of UDP-glucose (RMSF reduced by 1.2 Å).

Isolation and Purification

Extraction from Natural Sources

Compound X is isolated from Stevia rebaudiana leaves using ethanol-water (60:40 v/v) extraction. Ultrasonication at 300 W for 9.5 min increases yield by 22% compared to maceration.

Table 3: Solvent Systems for Extraction
Solvent Ratio (EtOH:H₂O) Yield (mg/g dry weight) Purity (%)
60:40 8.7 ± 0.3 78.2
70:30 7.9 ± 0.2 81.5
50:50 6.1 ± 0.4 72.8

Chromatographic Purification

Macroporous resin chromatography (AB-8 resin) eluted with 90% ethanol achieves 95% purity. Recrystallization in ethanol-water (80:20) at 4°C yields crystalline Compound X.

Critical Parameters:
  • Flow rate : 2 BV/h reduces co-elution of diterpene analogs.
  • Temperature gradient : 40°C → 10°C during crystallization minimizes impurities.

Optimization Strategies

Solvent Engineering

Adding 5% DMSO to aqueous reactions improves solubility of the triterpenoid core by 30%, reducing aggregation-driven side reactions.

Hybrid Chemical-Enzymatic Routes

Combining chemical synthesis of the aglycone with enzymatic glycosylation reduces total steps from 14 to 8, achieving an overall yield of 41%.

Industrial-Scale Production

Fed-Batch Bioreactors

A 500 L bioreactor with pH-stat feeding produces 14.4 g/L of Compound X in 24 h. Key parameters include:

  • Dissolved oxygen : 40% saturation
  • Substrate feeding rate : 0.8 g/L/h

Crystallization Scale-Up

Anti-solvent crystallization with ethyl acetate achieves 98.5% purity. Particle size distribution (D90 < 50 µm) is controlled via gradient cooling.

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